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Compound of Interest

Compound Name: VU0092273

Cat. No.: B1683069

Get Quote

An In-depth Technical Guide on the Positive Allosteric Modulator of mGluR5

VU0092273 is a potent and selective positive allosteric modulator (PAM) of the metabotropic

glutamate receptor 5 (mGluR5), a G-protein coupled receptor extensively studied for its role in

synaptic plasticity and its potential as a therapeutic target for a variety of central nervous

system (CNS) disorders. This document serves as a comprehensive technical resource for

researchers, scientists, and drug development professionals, providing detailed information on

the pharmacological properties, experimental applications, and underlying signaling

mechanisms of VU0092273.

Quantitative Pharmacological Data
VU0092273 exhibits potentiation of the mGluR5 receptor in the sub-micromolar range and

displays selectivity over other mGlu receptor subtypes. The following tables summarize the key

quantitative data for VU0092273.
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Parameter Value Species Assay Type Reference(s)

EC₅₀ 0.27 µM Rat
Calcium

Mobilization
[1]

IC₅₀ (mGluR3) 6.3 µM Rat
Glutamate Co-

application
[2]

EC₅₀: Half-maximal effective concentration for potentiation of glutamate response. IC₅₀: Half-

maximal inhibitory concentration against mGluR3.

Signaling Pathways and Experimental Workflows
The primary mechanism of action for VU0092273 is the positive allosteric modulation of

mGluR5. This enhances the receptor's response to the endogenous ligand, glutamate, thereby

amplifying downstream signaling cascades.

Canonical mGluR5 Signaling Pathway
Activation of mGluR5 by glutamate, potentiated by VU0092273, primarily initiates the Gq/11

signaling cascade. This involves the activation of phospholipase C (PLC), which hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and

diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca²⁺) from the

endoplasmic reticulum, while DAG activates protein kinase C (PKC).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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